Cas no 164171-78-2 (Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy-)

• Product name: Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy-
• CAS No: 164171-78-2
• MF: C₁₁H₁₂O
• MW: 160.21238
• CID: 1344692
• PubChem ID: 15365319

Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy-
• 1-(cyclobuten-1-yl)-4-methoxybenzene
• 1-(Cyclobut-1-en-1-yl)-4-methoxybenzene
• SCHEMBL8884493
• DTXSID10572026
• 164171-78-2

• Inchi： InChI=1S/C11H12O/c1-12-11-7-5-10(6-8-11)9-3-2-4-9/h3,5-8H,2,4H2,1H3
• InChI Key： DHWGKFFHAUXMQD-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=CCC2

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23